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Compound of Interest

Compound Name: Boc-NHCH2-Ph-Py-NH2

Cat. No.: B15580004 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight calculation for the

chemical compound represented by the shorthand notation "Boc-NHCH2-Ph-Py-NH2".

Molecular Structure and Formula
The designation "Boc-NHCH2-Ph-Py-NH2" represents a chemical structure composed of

several distinct functional groups linked in sequence. A systematic analysis of each component

is required to determine the precise molecular formula.

Boc: This is an abbreviation for the tert-butoxycarbonyl protecting group. Its chemical formula

is C₅H₉O₂.

NH: An imino linker group.

CH2: A methylene bridge.

Ph: A phenyl group, which acts as a divalent linker (phenylene) in this context. Its formula is

C₆H₄.

Py: A pyridyl group, also a divalent linker (pyridinediyl). Its formula is C₅H₃N.

NH2: A terminal amino group.
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Assembling these components in the specified order (Boc-NH-CH₂-Ph-Py-NH₂) allows for the

summation of all atoms to establish the definitive molecular formula.

Elemental Summation:

Carbon (C): 5 (Boc) + 1 (CH₂) + 6 (Ph) + 5 (Py) = 17

Hydrogen (H): 9 (Boc) + 1 (NH) + 2 (CH₂) + 4 (Ph) + 3 (Py) + 2 (NH₂) = 21

Nitrogen (N): 1 (NH) + 1 (Py) + 1 (NH₂) = 3

Oxygen (O): 2 (Boc) = 2

The resulting molecular formula is C₁₇H₂₁N₃O₂.

Molecular Weight Calculation
The molecular weight (MW) is calculated by summing the atomic weights of all atoms in the

molecular formula. Based on the formula C₁₇H₂₁N₃O₂, the calculation is as follows:

MW = (17 × AW_C) + (21 × AW_H) + (3 × AW_N) + (2 × AW_O)

Using the standard atomic weights:

AW_C ≈ 12.011 u

AW_H ≈ 1.008 u

AW_N ≈ 14.007 u

AW_O ≈ 15.999 u

The calculated molecular weight is 299.37 g/mol [1].

Data Summary
The quantitative data regarding the elemental composition and molecular weight of Boc-
NHCH2-Ph-Py-NH2 are summarized in the table below for clarity and ease of comparison.
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Parameter Value

Molecular Formula C₁₇H₂₁N₃O₂

Molar Mass 299.37 g/mol

Elemental Composition

Carbon (C) 17 atoms

Hydrogen (H) 21 atoms

Nitrogen (N) 3 atoms

Oxygen (O) 2 atoms

Experimental Protocols
The determination of a molecular formula and the calculation of its corresponding molecular

weight are theoretical processes based on the compound's structure. As such, experimental

protocols for synthesis or analysis (e.g., mass spectrometry to confirm the molecular weight)

are beyond the scope of this specific computational guide.

Visualization of Molecular Composition
The following diagram illustrates the logical workflow used to deconstruct the chemical name

and calculate the final molecular weight from its constituent parts.
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Caption: Logical workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Boc-NHCH2-Ph-Py-NH2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580004#boc-nhch2-ph-py-nh2-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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